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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Reactive Yellow 185 is a significant member of the azo class of reactive dyes, widely
utilized in the textile and paper industries for its vibrant green-light yellow hue and excellent
fastness properties.[1][2] Its chemical structure is designed to form a covalent bond with the
substrate, typically cellulosic fibers, ensuring high wash and light fastness. This technical guide
provides a comprehensive overview of the chemical structure, synthesis, and known properties
of Reactive Yellow 185, tailored for a scientific audience.

Chemical Structure and Properties

Reactive Yellow 185 is a complex aromatic compound characterized by an azo linkage (-
N=N-), multiple sulfonate groups that enhance water solubility, and a reactive triazinyl group.
The presence of a vinyl sulfone group is also indicated in its chemical name, which is a
common reactive group in many commercial dyes.

Physicochemical Data
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Property Value Reference

CAS Number 111211-44-0 [1]
C27H24CIK3N80155S4 or

Molecular Formula [11[3]

C26H26CIN9015S54 - 3K

Molecular Weight 981.53 g/mol or 985.56 g/mol [11[3]

tripotassium;4-[(E)-(5-
carbamoyl-1-ethyl-4-methyl-
2,6-dioxo-1,2,3,6-
tetrahydropyridin-3-

IUPAC Name yl)diazenyl]-6-{[4-chloro-6-({4- 3]
[2-
(sulfonatooxy)ethyl]sulfonyl}ph
enyl)amino]-1,3,5-triazin-2-
yl}aminobenzene-1,3-

disulfonate

Appearance Green-light yellow powder [1]

Soluble in water. Quantitative
data is not readily available,
Solubility but reactive dyes with similar
structures can have solubilities
in the range of 100-400 g/L.[4]

A Amax of 410 nm has been
reported for a reactive yellow
dye, which may be indicative
UV-Vis Absorption (Amax) for this class of compounds.
However, a specific spectrum
for Reactive Yellow 185 is not

publicly available.[5][6]

Fastness Properties

The fastness properties of a dye are critical for its application and longevity. The following data
for Reactive Yellow 185 has been reported according to ISO standards:
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Fastness Test Rating Standard
Light Fastness 5-6 ISO 105-B02[1]
Washing Fastness (Fading) 4-5 ISO 105-CO06[1]
Washing Fastness (Staining) 5 ISO 105-C06[1]
Perspiration Fastness (Fading) 4 ISO 105-E04[1]
Perspiration Fastness
o 5 ISO 105-E04[1]
(Staining)
Oxygen Bleaching 3-4 [1]
Soaping 5 [1]
ISO 105-X12 (Typical for high-
Rubbing Fastness (Dry) 4-5 performance reactive dyes)[7]
[8]
ISO 105-X12 (Typical for high-
Rubbing Fastness (Wet) 4 performance reactive dyes)[7]

[8]

Synthesis of Reactive Yellow 185

The synthesis of Reactive Yellow 185 is a multi-step process involving diazotization, azo
coupling, and condensation reactions. The key precursors for its synthesis have been identified
as:

4 6-Diaminobenzene-1,3-disulfonic acid

1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

4-(2-sulfatoethylsulfonyl)aniline (p-base)

While a detailed experimental protocol with precise quantities, reaction times, and
temperatures is proprietary to manufacturers and not publicly available, the general synthetic

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
https://www.testextextile.com/understanding-the-9-color-fastness-to-rubbing-test-standards-and-influencing-factors/
https://patents.google.com/patent/CN102898867A/en
https://www.testextextile.com/understanding-the-9-color-fastness-to-rubbing-test-standards-and-influencing-factors/
https://patents.google.com/patent/CN102898867A/en
https://www.benchchem.com/product/b1168554?utm_src=pdf-body
https://www.benchchem.com/product/b1168554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

pathway can be outlined.

Experimental Protocols

Note: The following are generalized procedures for the key reaction types involved in the
synthesis of Reactive Yellow 185. These are intended to be illustrative of the chemical
principles and may not represent the exact industrial process.

. Diazotization of an Aromatic Amine (e.g., 4,6-Diaminobenzene-1,3-disulfonic acid)

Principle: A primary aromatic amine is converted to a diazonium salt by treatment with
nitrous acid (generated in situ from sodium nitrite and a strong acid).

General Procedure:

o The aromatic amine is dissolved or suspended in an acidic agueous solution (e.g., HCI)
and cooled to 0-5 °C in an ice bath.

o A solution of sodium nitrite in water is added dropwise, maintaining the temperature below
5 °C.

o The reaction mixture is stirred for a period of time to ensure complete diazotization. The
completion of the reaction can be monitored by testing for the absence of the starting
amine and the presence of nitrous acid (e.g., with starch-iodide paper).

. Azo Coupling

Principle: The electrophilic diazonium salt reacts with an electron-rich coupling component
(e.g., a phenol or an amine) in an electrophilic aromatic substitution reaction to form the azo
compound.

General Procedure:

o The coupling component (e.g., 1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-
carboxamide) is dissolved in an alkaline or acidic solution, depending on the nature of the
coupler, and cooled to 0-10 °C.
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o The freshly prepared diazonium salt solution is added slowly to the solution of the coupling
component while maintaining the temperature and pH.

o The reaction is stirred until the coupling is complete, which can be monitored by
chromatographic techniques (e.g., TLC). The product may precipitate from the solution
and can be collected by filtration.

3. Condensation with Cyanuric Chloride

 Principle: The chlorine atoms on the triazine ring of cyanuric chloride can be sequentially
substituted by nucleophiles, such as amines. The reactivity of the chlorine atoms is
temperature-dependent, allowing for controlled substitution.

e General Procedure:

o Cyanuric chloride is typically dispersed in cold water or a mixture of water and a solvent
like acetone.

o The first nucleophile (an aromatic amine) is added at a low temperature (around 0-5 °C)
and a specific pH to achieve monosubstitution.

o After the first condensation is complete, the temperature is raised, and the second
nucleophile is added to achieve disubstitution.

o The pH of the reaction mixture is carefully controlled throughout the process, as it
influences the rate of reaction and potential side reactions like hydrolysis of the cyanuric
chloride.

4. Purification of the Final Dye

 Principle: The synthesized reactive dye is purified to remove unreacted starting materials,
by-products, and inorganic salts.

e General Procedure:

o The crude dye is often precipitated from the reaction mixture by the addition of a salt, such
as sodium chloride ("salting out").
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o The precipitated dye is collected by filtration and may be washed with a brine solution.

o Further purification can be achieved by techniques such as recrystallization or membrane
filtration (e.g., reverse osmosis or nanofiltration) to remove residual salts.

o The purified dye is then dried, typically by spray drying, to obtain a fine powder.

Visualizations
Chemical Structure of Reactive Yellow 185
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Synthesis of Reactive Yellow 185
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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